3-Hydroxy-3-methyl-4-phenylbutan-2-one
Overview
Description
“3-Hydroxy-3-methyl-4-phenylbutan-2-one” is an organic compound that belongs to the class of phenylpropanes. It has a molecular weight of 178.23 and its molecular formula is C11H14O2 . It is a solid or liquid at room temperature .
Molecular Structure Analysis
The molecular structure of “3-Hydroxy-3-methyl-4-phenylbutan-2-one” is represented by the linear formula C11H14O2 . Techniques such as X-ray crystallography and NMR spectroscopy are commonly used for the determination of molecular structures .
Physical And Chemical Properties Analysis
“3-Hydroxy-3-methyl-4-phenylbutan-2-one” is slightly soluble in water and is a very weakly acidic compound.
Scientific Research Applications
Inhibition of Cholinesterase Enzymes
3-Hydroxy-3-methyl-4-phenylbutan-2-one has shown moderate inhibitory activity against acetylcholinesterase and selective inhibitory activity towards butyrylcholinesterase enzyme, which could have implications in the treatment of diseases like Alzheimer’s .
Antifungal Activity
The compound has been studied for its antifungal properties, particularly its minimum inhibitory concentration (MIC) against various fungal strains, which could lead to new antifungal medications or treatments .
Insecticidal Properties
Research indicates significant insecticidal activity of derivatives of this compound against mosquito larvae, suggesting potential applications in pest control and the prevention of mosquito-borne diseases .
Material Science Applications
Scientists utilize 3-Hydroxy-3-methyl-4-phenylbutan-2-one in various areas of material science research due to its chemical properties, which could lead to the development of new materials or chemical processes .
Enantioselective Synthesis
The compound is used in enantioselective synthesis processes, which are crucial for creating specific enantiomers of a substance that may have different biological activities .
Analytical Chemistry
It is also used in analytical chemistry for NMR, HPLC, LC-MS, UPLC, and more, aiding in the analysis and identification of chemical substances .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
3-hydroxy-3-methyl-4-phenylbutan-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O2/c1-9(12)11(2,13)8-10-6-4-3-5-7-10/h3-7,13H,8H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DNRMAAJDFACPOV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C(C)(CC1=CC=CC=C1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00536152 |
Source
|
| Record name | 3-Hydroxy-3-methyl-4-phenylbutan-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00536152 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Hydroxy-3-methyl-4-phenylbutan-2-one | |
CAS RN |
54123-76-1 |
Source
|
| Record name | 3-Hydroxy-3-methyl-4-phenyl-2-butanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=54123-76-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Hydroxy-3-methyl-4-phenylbutan-2-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00536152 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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